Ch282-5

• Molecular Formula: C34H34N2Na2O14S2
• Molecular Weight: 804.8 g/mol
• InChI: InChI=1S/C34H36N2O14S2.2Na/c1-13(2)19-25-23(17(29(39)33(19)43)11-35-7-9-51(45,46)47)31(41)21(15(5)27(25)37)22-16(6)28(38)26-20(14(3)4)34(44)30(40)18(24(26)32(22)42)12-36-8-10-52(48,49)50;;/h11-14,37,39,41,43H,7-10H2,1-6H3,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2
• InChIKey: UBBIZPCSSKTJTA-UHFFFAOYSA-L

Ch282-5: Optimized BH3 Mimetic for Colon Cancer

Ch282-5 is a next-generation, orally active BH3 mimetic derived from gossypol, engineered to inhibit the Bcl-2 family of anti-apoptotic proteins [1]. It functions by inducing mitochondria-dependent apoptosis through the disruption of mitophagy and the mTOR signaling pathway [2]. The compound demonstrates potent antiproliferative activity against colorectal cancer cells and effectively inhibits metastasis, establishing it as a key research tool for studying programmed cell death and evaluating novel combination therapies in oncology .

1 BH3 domain competitive binding assay

2 Mitochondrial apoptosis pathway study

3 Colon cancer cell model research

• [1] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source
• [2] MedChemExpress. Ch282-5 Product Page. Ch282-5 is an orally active inhibitor targeting the Bcl-2 protein. View Source

Procurement Rationale: Ch282-5 vs. Generic Bcl-2 Inhibitors

While several BH3 mimetics and Bcl-2 inhibitors exist (e.g., gossypol, ABT-263/Navitoclax), their direct substitution for Ch282-5 in research protocols is unsupported by evidence. Ch282-5 was specifically designed via computer-aided drug design to overcome the high toxicity, poor hydrophilicity, and limited bioavailability of its parent compound, gossypol [1]. Its unique modification not only enhances its drug-like properties but also confers a distinct pharmacological profile, including the ability to downregulate Mcl-1 to rescue sensitivity to other agents and to modulate platelet counts, a feature that mitigates a key clinical liability of compounds like Navitoclax . These functional and safety distinctions necessitate a rigorous, comparator-based evaluation for procurement and experimental design.

Ch282-5

Gossypol / Generic Bcl-2 Inhibitors

Scaffold design

Ketone & taurine modifications; predicted improved solubility and stability

Reactive aldehyde groups and high hydrophobicity; AT-101 shares similar liabilities

Combination profile

Rescues ABT-263 via Mcl-1 downregulation and platelet-sparing profile

No reported functional rescue of ABT-263 or platelet-sparing effect

• [1] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source

Ch282-5 Differentiation Evidence

Scaffold Optimization: Solubility & Stability

Ch282-5 was created by modifying the active aldehyde groups and R groups of gossypol using a computer-aided drug design program, which resulted in a novel derivative (2-aminoethanesulfonic acid sodium-gossypolone) with improved stability and reduced toxicity [1]. This addresses the primary limitations of gossypol, whose clinical use is restricted by high toxicity attributed to its two reactive aldehyde groups and high hydrophobicity [2].

Scaffold Optimization

Class-level inference

Predicted cLogP reduction via taurine moiety; ketone substitution reduces reactivity vs. parent gossypol (cLogP ~6.16) and compound-7 (cLogP 8.33)

Supports solubility and stability review

In silico prediction; experimental solubility data to verify

Evidence Dimension	Structural Optimization and Pharmacological Improvement
Target Compound Data	Engineered derivative (2-aminoethanesulfonic acid sodium-gossypolone) with modified aldehyde groups and R-groups, reported to have reduced toxicity and enhanced hydrophilicity
Comparator Or Baseline	Gossypol (natural polyphenol)
Quantified Difference	Not quantified in a single comparative assay, but the design objective was to reduce toxicity and increase hydrophilicity
Conditions	Computer-Aided Drug Design (CADD) and subsequent synthesis

Why This Matters

This structural differentiation demonstrates Ch282-5 is not a mere analog but a rationally designed successor intended to overcome the fundamental pharmacokinetic and safety liabilities of gossypol, making it a more suitable tool for in vivo studies.

• [1] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source
• [2] Antpedia News. 中科院结肠癌研究刊登国际著名期刊. Article discussing the limitations of gossypol and the design of ch282-5. View Source

Oxaliplatin Potentiation & ABT-263 Rescue

Ch282-5 demonstrates a critical functional advantage over the clinically-used BH3 mimetic ABT-263 (Navitoclax). While ABT-263 is known to cause dose-limiting thrombocytopenia, Ch282-5 not only avoids this toxicity but actively rescues ABT-263 efficacy by downregulating the pro-survival protein Mcl-1 and elevating platelet counts . This unique ability to modulate both Mcl-1 and platelet levels was experimentally demonstrated, showing Ch282-5 can potentiate the anti-tumor effect of oxaliplatin and rescue the efficacy of ABT-263 [1].

Combination Profile

Head-to-head

Elevates platelet count and downregulates Mcl-1, reversing ABT-263-induced thrombocytopenia

Supports combination therapy model context

In vivo colon cancer xenograft models

Evidence Dimension	Modulation of Mcl-1 Protein and Platelet Count
Target Compound Data	Downregulates Mcl-1 protein and increases platelet count, rescuing ABT-263 efficacy and mitigating its adverse effects
Comparator Or Baseline	ABT-263 (Navitoclax)
Quantified Difference	Qualitative difference: Ch282-5 counteracts the thrombocytopenic effect of ABT-263 while maintaining anti-tumor activity.
Conditions	In vivo colon cancer xenograft models and in vitro cellular assays

Why This Matters

This evidence positions Ch282-5 as a superior combination partner or a potential alternative to ABT-263 in research settings where avoiding thrombocytopenia is critical, offering a distinct safety and mechanistic profile.

• [1] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source

Mechanism of Action: Mitophagy & mTOR Pathway

Ch282-5 exhibits a clear synergistic interaction with oxaliplatin, a standard-of-care chemotherapeutic for colorectal cancer. The combination of Ch282-5 and oxaliplatin results in a potentiated anti-tumor effect, which is mechanistically linked to Ch282-5's ability to enhance oxaliplatin-induced autophagy via Mcl-1 downregulation . This synergy was validated in both in vitro and in vivo models of colon cancer [1].

Mechanism of Action

Supporting evidence

Apoptosis dependent on mitophagy disruption and mTOR pathway activation; not solely Bcl-2 binding

Mechanistic differentiation from selective Bcl-2 inhibitors

Compared to ABT-199 (Venetoclax)

Evidence Dimension	In Vitro and In Vivo Anti-Tumor Efficacy
Target Compound Data	Ch282-5 potentiates the effectiveness of oxaliplatin
Comparator Or Baseline	Oxaliplatin alone
Quantified Difference	Enhanced anti-tumor activity was observed with the combination therapy compared to oxaliplatin monotherapy (quantitative data available in referenced study).
Conditions	Colon cancer xenograft models and experimental liver metastasis models

Why This Matters

This data validates Ch282-5 as a powerful tool for research into novel combination regimens, potentially addressing the urgent need for more effective therapies in colorectal cancer treatment.

• [1] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source

Ch282-5 Synergism with Hyperthermia: A Potent Combination Strategy Against Melanoma

The combination of Ch282-5 with microwave hyperthermia has been shown to produce synergistic antitumor effects against melanoma. This combination therapy was found to reduce the viability and proliferation of melanoma cells, inhibit the expression of anti-apoptotic proteins (Bcl-2 and IAP family), and synergistically disturb the mTOR/p70S6k signaling pathway [1]. In vivo, the combination significantly suppressed melanoma cell migration and reduced experimental pulmonary metastasis [2].

Evidence Dimension	In Vitro and In Vivo Anti-Melanoma Efficacy
Target Compound Data	Combination therapy with Ch282-5 and hyperthermia reduces viability, proliferation, and metastasis of melanoma cells.
Comparator Or Baseline	Ch282-5 alone or hyperthermia alone
Quantified Difference	Synergistic effect observed, with combination therapy significantly more effective than either monotherapy (quantitative data available in referenced study).
Conditions	In vitro melanoma cell lines and in vivo experimental pulmonary metastasis model

Why This Matters

This evidence expands the research utility of Ch282-5 beyond colon cancer, demonstrating its potential in melanoma research and as part of innovative combination strategies with physical modalities like hyperthermia.

• [1] Shi Z, et al. Combination therapy with BH3 mimetic and hyperthermia tends to be more effective on anti-melanoma treatment. Biochem Biophys Res Commun. 2018 Sep 3;503(1):249-256. View Source
• [2] ScienceDirect. Combination therapy with BH3 mimetic and hyperthermia tends to be more effective on anti-melanoma treatment. 2018 Jun 15. View Source

Ch282-5 Sensitivity to Hypoxia and Autophagy: Unlocking Activity in the Tumor Microenvironment

Research indicates that the efficacy of Ch282-5 is influenced by the hypoxic tumor microenvironment. A patent (CN105943527A) demonstrates that autophagy inhibitors (3-MA, CQ) can enhance the inhibitory effect of Ch282-5 on colon cancer cell growth under hypoxic conditions [1]. This finding suggests that while autophagy may act as a resistance mechanism to Ch282-5 in low-oxygen environments, its inhibition can be a strategy to boost therapeutic efficacy.

Evidence Dimension	Inhibition of Colon Cancer Cell Growth Under Hypoxia
Target Compound Data	Ch282-5 plus an autophagy inhibitor (3-MA or CQ) showed enhanced inhibition of tumor cell growth.
Comparator Or Baseline	Ch282-5 alone under hypoxic conditions
Quantified Difference	The combination with autophagy inhibitors resulted in a greater degree of tumor growth suppression than Ch282-5 alone (quantitative data available in patent).
Conditions	In vitro, colon cancer cell lines under hypoxic conditions

Why This Matters

This data provides crucial insight for researchers studying Ch282-5 in physiologically relevant models. It identifies autophagy modulation as a key determinant of its activity in the hypoxic tumor niche, guiding the rational design of more effective research protocols and combination strategies.

• [1] Li Y, Zhou T, Cao X, Zhang C, Jiang B. CN105943527A - Application of autophagy inhibitor in enhancing CH282-5 in preparing medicine for inhibiting tumor cell growth under hypoxic condition. View Source

In Vivo Efficacy: Ch282-5 Suppresses Tumor Growth and Metastasis in Colorectal Cancer Models

Ch282-5 has demonstrated robust in vivo anti-tumor activity. In colon cancer xenograft models, Ch282-5 treatment significantly reduced tumor volume [1]. Furthermore, it remarkably decreased experimental liver metastasis of CT26 cells [2]. These effects were correlated with the inhibition of anti-apoptotic Bcl-2 proteins, induction of a mitochondrial apoptotic pathway, and disruption of mitophagy and mTOR signaling [3].

Evidence Dimension	In Vivo Tumor Growth and Metastasis
Target Compound Data	Significant reduction in tumor volume and decreased liver metastasis
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in tumor volume and metastasis compared to control (quantitative data available in referenced studies).
Conditions	Colon cancer xenograft models and experimental liver metastasis models in mice

Why This Matters

This confirms the compound's efficacy in complex biological systems, providing the necessary validation for its use in advanced preclinical research and strengthening its value proposition for procurement in oncology-focused laboratories.

• [1] ScienceDirect. Combination therapy with BH3 mimetic and hyperthermia tends to be more effective on anti-melanoma treatment. 2018 Jun 15. View Source
• [2] Shi Z, et al. Combination therapy with BH3 mimetic and hyperthermia tends to be more effective on anti-melanoma treatment. Biochem Biophys Res Commun. 2018 Sep 3;503(1):249-256. View Source
• [3] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source

Ch282-5 Testing Scenarios

In Vivo Colon Cancer Xenograft & Metastasis Models

Based on the established synergy with oxaliplatin , Ch282-5 is ideal for research into novel combination regimens for colorectal cancer. Scientists can use it to screen for new drug partners or to investigate the molecular mechanisms underpinning this synergy, with a focus on autophagy and Mcl-1 modulation [1].

Combination Therapy with Oxaliplatin or ABT-263

Given its defined impact on mitophagy and the mTOR pathway [2], Ch282-5 serves as a precise tool for dissecting the interplay between apoptosis and autophagy in cancer cells. The demonstrated ability of autophagy inhibitors to enhance its effect under hypoxia [3] makes it particularly valuable for experiments designed to mimic the tumor microenvironment.

Apoptosis, Mitophagy & mTOR Interplay

The strong synergistic effect observed when combining Ch282-5 with hyperthermia [4] provides a clear rationale for its use in melanoma research. This scenario is well-suited for labs studying novel treatment modalities or seeking to understand the molecular determinants of response to BH3 mimetics in melanoma.

Next-Generation BH3 Mimetics Design

Ch282-5's unique ability to rescue ABT-263 efficacy while elevating platelet counts makes it an essential compound for studies aimed at understanding and overcoming the dose-limiting thrombocytopenia associated with other Bcl-2 family inhibitors. This offers a distinct advantage for researchers focusing on the safety and efficacy profile of this drug class.

Application

Selection Property

Validation Focus

Colon cancer xenograft & metastasis model studies

BH3 domain binding and mitochondrial apoptosis induction

Tumor growth and liver metastasis endpoint review

Combination therapy research (oxaliplatin/ABT-263)

Mcl-1 downregulation and platelet-sparing profile

Combination endpoint and Mcl-1 pathway review

Apoptosis-mitophagy-mTOR interplay investigation

Dual mechanism: mitophagy disruption & mTOR pathway activation

Autophagy and mTOR signaling endpoint review

Next-generation BH3 mimetic scaffold design

Optimized scaffold with ketone/taurine modifications

Solubility and stability benchmarking

• [1] Wang X, et al. A Novel Bioavailable BH3 Mimetic Efficiently Inhibits Colon Cancer via Cascade Effects of Mitochondria. Clin Cancer Res. 2016 Mar 15;22(6):1445-58. View Source
• [2] MedChemExpress. Ch282-5 Product Page. Ch282-5 is an orally active inhibitor targeting the Bcl-2 protein. View Source
• [3] Li Y, Zhou T, Cao X, Zhang C, Jiang B. CN105943527A - Application of autophagy inhibitor in enhancing CH282-5 in preparing medicine for inhibiting tumor cell growth under hypoxic condition. View Source
• [4] Shi Z, et al. Combination therapy with BH3 mimetic and hyperthermia tends to be more effective on anti-melanoma treatment. Biochem Biophys Res Commun. 2018 Sep 3;503(1):249-256. View Source